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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzonitrile

Cat. No.: B128481 Get Quote

Application Notes: Scale-Up Synthesis of 2-Fluoro-
5-iodobenzonitrile
Introduction

2-Fluoro-5-iodobenzonitrile is a halogenated benzonitrile derivative that serves as a crucial

building block in the synthesis of complex organic molecules for the pharmaceutical industry.[1]

[2] Its strategic placement of fluorine and iodine atoms makes it a versatile intermediate for

creating novel therapeutic agents.[3] It is notably used in the preparation of 5-substituted-3-

amino indazoles, 5-iodo-1-methyl-1H-indazol-3-amine, and is a key intermediate for 4-

phenoxybenzamide adenine dinucleotide.[1][2][4] These application notes provide a detailed

protocol for the laboratory-scale synthesis of 2-Fluoro-5-iodobenzonitrile, with considerations

for process scale-up. The primary method detailed is the Sandmeyer reaction, a reliable and

well-established method for converting aryl amines into aryl cyanides.[5][6][7]

Physicochemical Properties

A summary of the key properties of 2-Fluoro-5-iodobenzonitrile is presented below.
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Property Value

CAS Number 351003-36-6[2]

Molecular Formula C₇H₃FIN[2]

Molecular Weight 247.01 g/mol [2][8]

Appearance
Off-white to light brown or very dark brown

crystalline solid[1][2]

Melting Point 72-76 °C[2][4][8]

Synthetic Route: The Sandmeyer Reaction
The most common and well-documented laboratory synthesis for 2-Fluoro-5-iodobenzonitrile
is the Sandmeyer reaction.[5] This process involves two main stages: the diazotization of 2-

fluoro-5-iodoaniline to form a diazonium salt, followed by a copper(I) cyanide-mediated

cyanation to yield the final product.[5][7] The Sandmeyer reaction is a type of radical-

nucleophilic aromatic substitution.[6][7]
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Reactants

Intermediate

Product

Cyanation Reagents

2-Fluoro-5-iodoaniline

Aryl Diazonium Salt

 Diazotization
 (0-5 °C)

NaNO₂ / HCl(aq)

2-Fluoro-5-iodobenzonitrile

 Sandmeyer Cyanation
 (50-60 °C)

CuCN / NaCN
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodobenzonitrile-for-pharmaceutical-intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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